Cas no 70924-83-3 (N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide)
![N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide structure](https://www.kuujia.com/scimg/cas/70924-83-3x500.png)
70924-83-3 structure
Product name:N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide
N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide
- AC1L6ULV
- Acetamide, N,N'-[1,4-cyclohexanediylbis(methylene)]bis-, cis-
- cis-1,4-Bis-(acetamidomethyl)-cyclohexan
- cis-1,4-Bis(acetamidomethyl)cyclohexane
- cis-1,4-Bis-acetaminomethyl-cyclohexan
- cis-1,4-bis-acetylaminomethyl-cyclohexane
- N,N'-(cyclohexane-1,4-diyldimethanediyl)diacetamide
- NSC172319
- GUHHUMFYAACNTR-TXEJJXNPSA-N
- 70924-83-3
- N-((4-[(Acetylamino)methyl]cyclohexyl)methyl)acetamide #
- SCHEMBL13165688
- NSC-172319
- DTXSID90305879
- N,N'-[Cyclohexane-1,4-diylbis(methylene)]diacetamide
- trans-1,4-Bis(acetamidomethyl)cyclohexane
- Acetamide, N,N'-[1,4-cyclohexanediylbis(methylene)]bis-, trans-
- CHEMBL3120733
- GUHHUMFYAACNTR-HAQNSBGRSA-N
- DS-002216
-
- Inchi: InChI=1S/C12H22N2O2/c1-9(15)13-7-11-3-5-12(6-4-11)8-14-10(2)16/h11-12H,3-8H2,1-2H3,(H,13,15)(H,14,16)
- InChI Key: GUHHUMFYAACNTR-UHFFFAOYSA-N
- SMILES: CC(=O)NCC1CCC(CC1)CNC(=O)C
Computed Properties
- Exact Mass: 226.16826
- Monoisotopic Mass: 226.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide Related Literature
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
-
Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
-
Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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